Cas no 1804721-75-2 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1804721-75-2
• MF: C₈H₆ClF₅N₂
• MW: 260.591658115387
• CID: 4857976
• Update Time: 2025-05-21

4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6ClF5N2/c9-1-4-5(7(10)11)6(15)3(2-16-4)8(12,13)14/h2,7H,1H2,(H2,15,16)
• InChI Key： HUYKPJPHECEYJK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(C(F)(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, identified by the CAS number 1804721-75-2, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility.

The molecular structure of this compound is characterized by a pyridine ring with four substituents: an amino group at position 4, a chloromethyl group at position 2, a difluoromethyl group at position 3, and a trifluoromethyl group at position 5. These substituents contribute to the compound's electronic properties, making it highly reactive and suitable for various chemical transformations. The presence of multiple fluorinated groups also imparts stability and resistance to environmental factors, which are desirable traits in many industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of electronics. The fluorinated groups in the molecule enhance its dielectric properties, making it a promising candidate for use in high-frequency capacitors and other electronic devices. Additionally, the amino group at position 4 facilitates further functionalization, enabling the creation of tailored materials with specific electronic or mechanical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and Friedel-Crafts alkylation reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative methods, such as microwave-assisted synthesis, which offer advantages in terms of reaction time and energy efficiency.

The application of this compound extends beyond materials science into the realm of pharmaceuticals. Its unique structure allows for interactions with biological systems, making it a potential candidate for drug development. Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, suggesting its potential as a lead compound for novel therapeutic agents.

Moreover, this compound has shown promise in agricultural chemistry as a component in pesticides and herbicides. Its stability and reactivity make it effective in controlling pests while minimizing environmental impact. However, further studies are required to fully understand its toxicity profile and long-term effects on ecosystems.

In conclusion, the compound 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804721-75-2) represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike.